Cas no 1388051-80-6 (O-(3-bromo-4-methylphenyl)methylhydroxylamine)

• Product Name: O-(3-bromo-4-methylphenyl)methylhydroxylamine
• CAS No: 1388051-80-6
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD22563043
• CID: 4698203
• PubChem ID: 117307583
• Update Time: 2025-05-20

O-(3-bromo-4-methylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-Bromo-4-methylbenzyl)hydroxylamine
• O-(3-bromo-4-methylphenyl)methylhydroxylamine

• MDL： MFCD22563043
• Inchi： 1S/C8H10BrNO/c1-6-2-3-7(5-11-10)4-8(6)9/h2-4H,5,10H2,1H3
• InChI Key： SQLCAMRKZDWYBT-UHFFFAOYSA-N
• SMILES： BrC1C=C(CON)C=CC=1C

Computed Properties

• Exact Mass: 214.99458 g/mol
• Monoisotopic Mass: 214.99458 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2
• Molecular Weight: 216.07

Additional information on O-(3-bromo-4-methylphenyl)methylhydroxylamine

Recent Advances in the Study of O-(3-bromo-4-methylphenyl)methylhydroxylamine (CAS: 1388051-80-6)

The compound O-(3-bromo-4-methylphenyl)methylhydroxylamine (CAS: 1388051-80-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of O-(3-bromo-4-methylphenyl)methylhydroxylamine as a versatile intermediate in the synthesis of novel bioactive molecules. Its unique chemical structure, featuring a bromo-methylphenyl group, makes it a valuable building block for the development of targeted therapies. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to functionalize this compound for various applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of O-(3-bromo-4-methylphenyl)methylhydroxylamine exhibit promising inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases. Moreover, the compound's ability to modulate protein-protein interactions has been explored, opening new avenues for the development of protein-targeted therapeutics.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of O-(3-bromo-4-methylphenyl)methylhydroxylamine. Results indicate favorable bioavailability and metabolic stability, which are critical factors for its further development as a drug candidate. However, challenges such as optimizing its selectivity and reducing potential off-target effects remain areas of active research.

In conclusion, O-(3-bromo-4-methylphenyl)methylhydroxylamine (CAS: 1388051-80-6) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is focused on refining its synthetic routes, exploring its mechanism of action, and evaluating its efficacy in preclinical models. The compound's potential to address unmet medical needs underscores the importance of continued investigation in this area.